molecular formula C14H12BrN B8669305 2-(4-Bromophenyl)-2,3-dihydro-1h-isoindole

2-(4-Bromophenyl)-2,3-dihydro-1h-isoindole

Cat. No. B8669305
M. Wt: 274.15 g/mol
InChI Key: AOTLWDQSZSDCEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Bromophenyl)-2,3-dihydro-1h-isoindole is a useful research compound. Its molecular formula is C14H12BrN and its molecular weight is 274.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Bromophenyl)-2,3-dihydro-1h-isoindole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Bromophenyl)-2,3-dihydro-1h-isoindole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Bromophenyl)-2,3-dihydro-1h-isoindole

Molecular Formula

C14H12BrN

Molecular Weight

274.15 g/mol

IUPAC Name

2-(4-bromophenyl)-1,3-dihydroisoindole

InChI

InChI=1S/C14H12BrN/c15-13-5-7-14(8-6-13)16-9-11-3-1-2-4-12(11)10-16/h1-8H,9-10H2

InChI Key

AOTLWDQSZSDCEF-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=CC=C2CN1C3=CC=C(C=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

palladium(II) acetate (0.112 g, 0.50 mmol) and XANTPHOS (0.288 g, 0.50 mmol) were added to a degassed solution of isoindoline (0.566 ml, 4.98 mmol), 1-bromo-4-iodobenzene (1.41 g, 4.98 mmol) and SODIUM TERT-BUTOXIDE (1.197 g, 12.46 mmol) in toluene (49.3 ml) under nitrogen. The resulting solution was stirred at 100 °C for 18 hours. The reaction mixture was allowed to cool to RT and was partitioned between EtOAc and H2O, filtered and the organic layer separated and dried over MgSO4, filtered and evaporated to dryness to give crude product. The crude product preabsorbed onto SiO2 and was purified by flash silica (40g, grace) chromatography, elution gradient 0 to 10% DCM in heptane. Pure fractions were evaporated to dryness to afford 2-(4-bromophenyl)isoindoline (0.660 g, 48.3 %) as an orange solid.
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